N-[3-(4-morpholinyl)propyl]-5-nitro-2-pyridinamine

• IUPAC Name: N-(3-morpholin-4-ylpropyl)-5-nitropyridin-2-amine
• InChI: InChI=1S/C12H18N4O3/c17-16(18)11-2-3-12(14-10-11)13-4-1-5-15-6-8-19-9-7-15/h2-3,10H,1,4-9H2,(H,13,14)
• InChI Key: CSYAEPYKNUNJLE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC2=NC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H18N4O3
• Molecular Weight: 266.30 g/mol
• Solubility: >39.9 [ug/mL] (The mean of the results at pH 7.4)

Description

“N-[3-(4-morpholinyl)propyl]-5-nitro-2-pyridinamine” is a compound that contains a morpholine ring, a propyl spacer, and a nitro group attached to a pyridine ring. Morpholine is a common motif in pharmaceuticals and other biologically active compounds. The nitro group is a functional group that consists of one nitrogen atom and two oxygen atoms. It’s often used in the synthesis of explosives, but it’s also found in a variety of pharmaceuticals and dyes.

Molecular Structure Analysis

The molecular formula of this compound is C12H18N4O3. It contains a morpholine ring, which is a six-membered ring containing four carbon atoms, one nitrogen atom, and one oxygen atom. Attached to this ring is a propyl chain that connects to a pyridine ring with a nitro group.

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Without specific information about what this compound is intended to do, it’s difficult to speculate on its mechanism of action.

Synthesis routes and methods

Procedure details

2-chloro-5-nitro-pyridine Compound 16a1 (6.06 g, 38.2 mmol) and 3-morpholin-4-yl-propylamine Compound 9a (6.27 mL, 42.1 mmol) were combined in DMSO (100 mL) and heated to 50° C. After 2.5 hours the reaction mixture was diluted with 0.5 M HCl and washed with ethyl ether. The aqueous layer was adjusted to pH 11 with NaOH and extracted with EtOAc. The combined organic layers were dried over MgSO4 and concentrated to provide (3-morpholin-4-yl-propyl)-(5-nitro-pyridin-2-yl)-amine Compound 19a1. Using the procedure of Example 1, Compound 19a1 was used in place of Compound 1n3 with AcOH (30 mL) replacing EtOAc as solvent. 10% Pd/C (3.1 g) was added to the solution and the reaction was carried forward to provide N2-(3-morpholin-4-yl-propyl)-pyridine-2,5-diamine Compound 19a. 1H NMR (CDCl3) δ 7.67 (d, J=3.0 Hz, 1H); 6.95 (dd, J=8.6, 3.0 Hz, 1H); 6.31(d, J=8.6 Hz, 1H); 3.77-3.66 (m, 4H); 2.52-2.38 (m, 8H); 2.08.(p, J=6.8Hz, 2H). MS 267 (MH+).